Obscuraminol E
Overview
Description
Obscuraminol E is a synthetic compound with a unique structure and a variety of applications. It has been studied extensively in the scientific community due to its potential therapeutic and industrial applications.
Scientific Research Applications
Natural Product Synthesis
Obscuraminol E has been used in the field of natural product synthesis . The complex functionality and demanding structures of many natural products require powerful and selective methods and reagents . Obscuraminol E has been applied in the total synthesis of natural products .
Reductive Coupling Procedures
Obscuraminol E has been used in reductive coupling procedures . Samarium (II) iodide (SmI2, Kagan’s reagent), which has found increasing use in chemical synthesis, has been applied in numerous reductive coupling procedures as well as in natural product total synthesis .
Development of Synthetic Methodologies
The field of natural product total synthesis, especially when the structures of natural products are uncertain, allows for testing various synthetic methodologies and strategies . Obscuraminol E has been used in this area of research .
Functional Group Compatibility
Obscuraminol E has been used in research related to functional group compatibility . The reactivity, reliable selectivities, and compatibility with functional groups of new chemical reagents are tested to develop a new route for total synthesis .
Cascade or Sequential Reactions
Obscuraminol E has been used in the development of cascade or sequential reactions . Samarium diiodide (SmI2) has been utilized in the development of a broad variety of reactions, including cascade or sequential reactions .
Structure and Absolute Configuration
Obscuraminol E has been studied for its structure and absolute configuration . It is one of the new unsaturated amino alcohols from the tunicate Pseudodistoma obscurum .
Stereocontrolled Construction of Decahydro Quinoline Ring
Obscuraminol E has been used in the stereocontrolled construction of the decahydro quinoline ring . Isomerization and shift of the all-Z-configuration double bonds in obscuraminol A (13) to all-E-isomer and conjugation of three of them could produce precursor 16 .
Double Hydroamination
Obscuraminol E has been used in double hydroamination . This process could take place either by the first generating the .
properties
IUPAC Name |
(E,2S,3R)-2-aminohexadec-11-en-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H33NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-16(18)15(2)17/h6-7,15-16,18H,3-5,8-14,17H2,1-2H3/b7-6+/t15-,16+/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNWQYXJJIAXWKD-BUWFCSEKSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC=CCCCCCCCC(C(C)N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC/C=C/CCCCCCC[C@H]([C@H](C)N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H33NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.44 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E,2S,3R)-2-aminohexadec-11-en-3-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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